Cas no 2227758-55-4 (rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2227758-55-4
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5930579
• PubChem ID: 165803039
• Update Time: 2025-06-29

rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-{[(tert-butoxy)carbonyl]amino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3,4-dihydro-, (3S,4R)-
• rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2227758-55-4
• EN300-1278408

• Inchi： 1S/C15H19NO5/c1-15(2,3)21-14(19)16-12-9-6-4-5-7-11(9)20-8-10(12)13(17)18/h4-7,10,12H,8H2,1-3H3,(H,16,19)(H,17,18)/t10-,12+/m1/s1
• InChI Key： ZQOKLOVFGBEELH-PWSUYJOCSA-N
• SMILES： C1OC2=CC=CC=C2[C@H](NC(OC(C)(C)C)=O)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 469.3±45.0 °C(Predicted)
• pka: 3.93±0.40(Predicted)

Additional information on rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Professional Introduction to Rac-(3R,4S)-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid (CAS No. 2227758-55-4)

Rac-(3R,4S-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2227758-55-4, represents a sophisticated molecular structure that has been engineered for its potential applications in drug development and therapeutic research.

The molecular framework of this compound is characterized by a benzopyran core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological relevance. The presence of functional groups such as the (tert-butoxy)carbonylamino moiety and the dihydro-2H-1-benzopyran ring system suggests that this compound may exhibit unique chemical properties and biological activities. These features make it a valuable candidate for further investigation in the context of novel drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological profiles. The benzopyran scaffold, in particular, has been extensively studied for its potential as an anti-inflammatory, anti-cancer, and antimicrobial agent. Rac-(3R,4S-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

The stereochemistry of this compound, defined by the (3R,4S) configuration, is crucial as it can significantly influence the biological activity and pharmacokinetic properties of the molecule. The precise arrangement of atoms in space can affect how the compound interacts with biological targets, such as enzymes and receptors. This stereochemical specificity is a key consideration in the design of drugs that aim to achieve high efficacy and minimal side effects.

One of the most compelling aspects of Rac-(3R,4S-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) is its potential as a building block for more complex drug molecules. The protective group introduced by the (tert-butoxy)carbonylamino moiety allows for further functionalization, enabling chemists to modify the molecule in various ways to optimize its biological activity. This flexibility makes it an attractive candidate for synthetic chemists who are working on developing novel therapeutics.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired stereochemical outcome. These methods are critical in ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, preliminary studies have suggested that Rac-(3R,4S-4-{(tert-butoxy)carbonylamino}-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) may exhibit inhibitory effects on certain enzymes and pathways associated with inflammation and cancer. These findings are particularly promising given the increasing demand for targeted therapies that address these conditions. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The use of computational modeling and high-throughput screening techniques has also played a significant role in evaluating the potential of this compound. By leveraging these tools, researchers can predict how Rac-(3R,4S-4-{(tert-butoxy strong >)carbonylamino}-< strong >3 , 4 -dihydro -2 H -1 -benzopyran -3 -carboxylic acid strong >) interacts with biological targets and identify potential lead compounds for further development. These approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for clinical trials.

The future prospects of Rac-(3R , 4 S strong > - 4 -{ (< strong > tert -butoxy strong > ) carbonylamino } - < strong > 3 , 4 -dihydro -2 H -1 -benzopyran -3 -carboxylic acid strong >) are exciting given its unique structural features and potential biological activities. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies , this compound may play a pivotal role in the development of next-generation pharmaceuticals . Its versatility as a building block for more complex molecules also makes it a valuable asset in medicinal chemistry research.